Cas no 1504-63-8 (4-Nitrocinnamyl Alcohol)

4-Nitrocinnamyl Alcohol structure
4-Nitrocinnamyl Alcohol structure
Product Name:4-Nitrocinnamyl Alcohol
CAS No:1504-63-8
Molecular Formula:C9H9NO3
Molecular Weight:179.1727
MDL:MFCD00017045
CID:83731
PubChem ID:87573999

4-Nitrocinnamyl Alcohol Properties

Names and Identifiers

    • 4-Nitrocinnamyl alcohol
    • 4-Nitrocinnamyl Alco
    • 4-Nitrociamyl alcohol
    • 4-Nitrozimtalkohol
    • P-NITROCINNAMYL ALCOHOL
    • 3-(4-Nitrophenyl)-2-propenol
    • 3-(4-nitrophenyl)-2-propen-1-o
    • 3-(P-NITROPHENYL)-2-PROPEN-1-OL
    • 3-(4-NITROPHENYL)-2-PROPEN-1-OL
    • 3-(4-Nitrophenyl)prop-2-en-1-ol
    • 2-Propen-1-ol, 3-(4-nitrophenyl)-
    • 2-Propen-1-ol, 3-(p-nitrophenyl)-
    • (E)-3-(4-nitrophenyl)prop-2-en-1-ol
    • 4-NitrocinnamylAlcohol
    • LGXXEDSIJZHDBN-UHFFFAOYSA-N
    • 3-(4-nitrophenyl)-prop-2-en-1-ol
    • 2-Propen-1-ol,3-(4-nitrophenyl)-
    • 4-Nitrocinnamyl alcohol, 98%
    • AKOS015833453
    • A884157
    • RS-1031
    • MFCD00017045
    • 1504-63-8
    • (E)-3-(4-Nitrophenyl)-2-propenol
    • CS-0202290
    • LGXXEDSIJZHDBN-OWOJBTEDSA-N
    • AKOS015916548
    • ?4-NITROCINNAMYL ALCOHOL
    • (2E)-3-(4-nitrophenyl)prop-2-en-1-ol
    • T71811
    • 2-Propen-1-ol, 3-(4-nitrophenyl)-, (2E)-
    • ALBB-023608
    • MDL: MFCD00017045
    • InChIKey: LGXXEDSIJZHDBN-UHFFFAOYSA-N
    • Inchi: 1S/C9H9NO3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h1-6,11H,7H2
    • SMILES: O([H])C([H])([H])C([H])=C([H])C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]
    • BRN: 1948238

Computed Properties

  • Exact Mass: 179.05800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 179.058
  • Heavy Atom Count: 13
  • Complexity: 190
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Surface Charge: 0
  • Topological Polar Surface Area: 66

Experimental Properties

  • LogP: 2.12350
  • PSA: 66.05000
  • Refractive Index: 1.5600 (estimate)
  • Boiling Point: 311.69°C (rough estimate)
  • Melting Point: 126.0 to 130.0 deg-C
  • Flash Point: 144.1°C
  • Solubility: Soluble in chloroform, dichloromethane and ethyl Acetate.
  • Color/Form: Powder.
  • Solubility: Not determined
  • Density: 1.2822 (rough estimate)

4-Nitrocinnamyl Alcohol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001N2H-1g
2-Propen-1-ol, 3-(4-nitrophenyl)-
1504-63-8 98%
1g
$63.00 2025-02-19
A2B Chem LLC
AA75753-250mg
4-Nitrocinnamyl alcohol
1504-63-8 98%
250mg
$30.00
Aaron
AR001NAT-250mg
2-Propen-1-ol, 3-(4-nitrophenyl)-
1504-63-8 98%
250mg
$24.00 2025-01-21
abcr
AB118219-1 g
4-Nitrocinnamyl alcohol, 98%; .
1504-63-8 98%
1 g
€64.40 2023-07-20
Alichem
A019117228-10g
3-(4-Nitrophenyl)prop-2-en-1-ol
1504-63-8 95%
10g
416.58 USD
Ambeed
A840411-5g
3-(4-Nitrophenyl)prop-2-en-1-ol
1504-63-8 98%
5g
$202.0
Apollo Scientific
OR310649-5g
4-Nitrocinnamyl alcohol
1504-63-8
5g
£165.00 2023-09-01
Crysdot LLC
CD12139609-10g
3-(4-Nitrophenyl)prop-2-en-1-ol
1504-63-8 95+%
10g
$389 2024-07-23
eNovation Chemicals LLC
D760286-1g
2-Propen-1-ol, 3-(4-nitrophenyl)-
1504-63-8 98.0%
1g
$180 2022-06-09
TRC
N495825-500mg
4-Nitrocinnamyl Alcohol
1504-63-8
500mg
$92.00 2023-05-17

4-Nitrocinnamyl Alcohol Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1504-63-8)
MR./MRS.:LEI JING LI
Phone:15102714773
Email:1178380033@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1504-63-8)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

4-Nitrocinnamyl Alcohol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1504-63-8)4-Nitrocinnamyl Alcohol
A884157
Purity:99%
Quantity:5g
Price($):182.0